![molecular formula C13H8F3NO B1354875 3-[3-(Trifluoromethyl)benzoyl]pyridine CAS No. 59190-60-2](/img/structure/B1354875.png)
3-[3-(Trifluoromethyl)benzoyl]pyridine
Overview
Description
- Safety Information : It bears the GHS07 pictogram and the signal word “Warning.” Hazard statements include H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) .
Molecular Structure Analysis
The chemical structure of 3-[3-(Trifluoromethyl)benzoyl]pyridine consists of a pyridine ring attached to a trifluoromethylbenzoyl group. The trifluoromethyl (CF₃) moiety imparts unique physicochemical properties to the compound, contributing to its biological activity and stability .
Physical And Chemical Properties Analysis
Scientific Research Applications
Pharmaceutical Applications
The trifluoromethyl group is a key structural motif in many FDA-approved drugs . The unique properties of the trifluoromethyl group contribute to the pharmacological activities of these drugs . For instance, the synthesis of the drug Selinexor begins with 3,5-bis(trifluoromethyl)benzonitrile .
Agrochemical Applications
Trifluoromethylpyridine (TFMP) and its derivatives, including “3-[3-(Trifluoromethyl)benzoyl]pyridine”, are widely used in the agrochemical industry . They are used in the protection of crops from pests . Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market .
Veterinary Applications
Several TFMP derivatives are also used in the veterinary industry . These compounds have been granted market approval for use in veterinary products .
Synthesis of Crop-Protection Products
Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF) is in high demand for the synthesis of several crop-protection products . Various methods of synthesizing 2,3,5-DCTF have been reported .
Development of Fluorinated Organic Chemicals
The development of fluorinated organic chemicals, including those containing the trifluoromethyl group, is an important research topic . These compounds have made significant contributions to advances in the agrochemical, pharmaceutical, and functional materials fields .
Synthesis of Trifluoromethyl Alkyl Ethers
The trifluoromethyl group can be used in the synthesis of trifluoromethyl alkyl ethers . This procedure is applicable to the conversion of primary aliphatic alcohols into trifluoromethyl alkyl ethers .
Mechanism of Action
Target of Action
Trifluoromethylpyridine (tfmp) derivatives, which include 3-[3-(trifluoromethyl)benzoyl]pyridine, have been used in the pharmaceutical and agrochemical industries . The biological activities of TFMP derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Mode of Action
It is known that the biological activities of tfmp derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Biochemical Pathways
It is known that trifluoromethylation of carbon-centered radical intermediates is a common biochemical process involving tfmp derivatives .
Result of Action
It is known that tfmp derivatives have been used in the protection of crops from pests and in the pharmaceutical and veterinary industries .
properties
IUPAC Name |
pyridin-3-yl-[3-(trifluoromethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F3NO/c14-13(15,16)11-5-1-3-9(7-11)12(18)10-4-2-6-17-8-10/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJGQCZNRGLLONR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(=O)C2=CN=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70564407 |
Source
|
| Record name | (Pyridin-3-yl)[3-(trifluoromethyl)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70564407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[3-(Trifluoromethyl)benzoyl]pyridine | |
CAS RN |
59190-60-2 |
Source
|
| Record name | (Pyridin-3-yl)[3-(trifluoromethyl)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70564407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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